Azepan-2-one;ethane-1,2-diol;5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane
Catalog No.
S16539698
CAS No.
M.F
C20H35N3O5
M. Wt
397.5 g/mol
Availability
In Stock
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Product Name
Azepan-2-one;ethane-1,2-diol;5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane
IUPAC Name
azepan-2-one;ethane-1,2-diol;5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane
Molecular Formula
C20H35N3O5
Molecular Weight
397.5 g/mol
InChI
InChI=1S/C12H18N2O2.C6H11NO.C2H6O2/c1-11(2)4-10(14-9-16)5-12(3,6-11)7-13-8-15;8-6-4-2-1-3-5-7-6;3-1-2-4/h10H,4-7H2,1-3H3;1-5H2,(H,7,8);3-4H,1-2H2
InChI Key
MOJFYQYKLBVTCZ-UHFFFAOYSA-N
SMILES
Array
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
3
Exact Mass
397.25767123 Da
Monoisotopic Mass
397.25767123 Da
Heavy Atom Count
28
Related CAS
65895-85-4
Dates
Last modified: 10-22-2025
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